Cas no 2284-32-4 (Estra-1,3,5(10)-triene-3,16,17-triol,3,16,17-triacetate, (16a,17b)-)
2284-32-4 structure
Estra-1,3,5(10)-triene-3,16,17-triol,3,16,17-triacetate, (16a,17b)-
Estra-1,3,5(10)-triene-3,16,17-triol,3,16,17-triacetate, (16a,17b)- Properties
Names and Identifiers
-
- Estra-1,3,5(10)-triene-3,16,17-triol,3,16,17-triacetate, (16a,17b)-
- 1,3,5(10)-ESTRATRIEN-3,16A,17B-TRIOL 3,16,17-TRIACETATE
- 3,16α,17β-estriol triacetate
- Estriol 3,16α,17β-Triacetate
- (17beta)-estra-1,3,5(10)-triene-3,16,17-triyl triacetate
- Estra-1,3,5(10)-triene-3,16-alpha,17-beta-triol, triacetate (ester)
- Estriol, triacetate
- Oestriol triacetate
- Estriol 3,16a,17b-Triacetate
- [(8R,9S,13S,14S,16R,17R)-3,17-diacetyloxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-16-yl] acetate
- UNII-Y14M23K44M
- DTXSID90945537
- Estriol triacetate
- ESTRIOL TRIACETATE [MI]
- Estra-1,3,5(10)-triene-3,16,17-triol, triacetate, (16.alpha.,17.beta.)-
- Q27294123
- Estriol 3,16.alpha.,17.beta.-triacetate
- Estriol 3,16,17-triacetate
- [(8R, 9S, 13S, 14S, 16R, 17R)-3, 17-diacetyloxy-13-methyl-6, 7, 8, 9, 11, 12, 14, 15, 16, 17-decahydrocyclopenta[a]phenanthren-16-yl] acetate
- DKZPDNPWKHTWCC-YYTJJFCCSA-N
- 2284-32-4
- Estra-1,3,5(10)-triene-3,16-.alpha.,17-.beta.-triol, triacetate
- ESTRA-1,3,5(10)-TRIENE-3,16,17-TRIOL, 3,16,17-TRIACETATE, (16.ALPHA.,17.BETA.)-
- Estra-1,3,5(10)-triene-3,16,17-triol, triacetate, (16a,17b)-
- 16,17-Bis(acetyloxy)estra-1,3,5(10)-trien-3-yl acetate #
- Y14M23K44M
- SCHEMBL2519920
- +Expand
-
- DKZPDNPWKHTWCC-UHFFFAOYSA-N
- InChI=1S/C24H30O6/c1-13(25)28-17-6-8-18-16(11-17)5-7-20-19(18)9-10-24(4)21(20)12-22(29-14(2)26)23(24)30-15(3)27/h6,8,11,19-23H,5,7,9-10,12H2,1-4H3
- CC(OC1C=CC2C3CCC4(C(C(CC4C3CCC=2C=1)OC(=O)C)OC(=O)C)C)=O
Computed Properties
- 414.2043
- 0
- 6
- 6
- 414.204239
- 30
- 704
- 0
- 1
- 5
- 0
- 0
- 1
- 3.7
- 78.9
Experimental Properties
- 3.94130
- 78.9
- 1.558
- 509.5°Cat760mmHg
- 218.9°C
- 1.22
Estra-1,3,5(10)-triene-3,16,17-triol,3,16,17-triacetate, (16a,17b)- Related Literature
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Torranin Chairuangsri,Hiroki Kurata,Ai-shui Yu RSC Adv., 2022,12, 14621-14630
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2. Contents
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3. Back matter
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Qinglin Wu,Benjamin A. Fenton,Jessica L. Wojtaszek,Pei Zhou Chem. Commun., 2017,53, 8541-8544
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Guojing Wang,Jiecui Liao,Chienhua Chen,Shasha Lv,Chuanqing Shi Phys. Chem. Chem. Phys., 2015,17, 31822-31829
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Ismael Cotte-Rodríguez,Eric Handberg,Robert J. Noll,David P. A. Kilgour,R. Graham Cooks Analyst, 2005,130, 679-686
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Thorsten Gehrmann,Matthias Kruck,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2012,48, 2397-2399
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